Ethylamine, 2,2-diethoxy-N-(1-naphthylmethylene)-

• IUPAC Name: (Z)-N-(1,1-diethoxyethyl)-1-naphthalen-1-ylmethanimine
• InChI: InChI=1S/C17H21NO2/c1-4-19-17(3,20-5-2)18-13-15-11-8-10-14-9-6-7-12-16(14)15/h6-13H,4-5H2,1-3H3/b18-13-
• InChI Key: TVXDKSZLGMHSFV-AQTBWJFISA-N
• Canonical SMILES: CCOC(C)(N=CC1=CC=CC2=CC=CC=C21)OCC
• Isomeric SMILES: CCOC(C)(/N=C\C1=CC=CC2=CC=CC=C21)OCC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• CAS RN: 102585-27-3

Description

Ethylamine, 2,2-diethoxy-N-(1-naphthylmethylene)-, commonly known as DENN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DENN is an organic compound that belongs to the class of Schiff bases, which are widely used in organic synthesis and medicinal chemistry.

Mechanism of Action

The mechanism of action of DENN is not fully understood. However, it has been proposed that DENN exerts its biological activity by binding to specific receptors or enzymes and modulating their activity. For example, DENN has been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that is essential for memory and cognitive function.
Biochemical and Physiological Effects:
DENN has been reported to have several biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. DENN has also been reported to inhibit the growth of bacteria and fungi by disrupting their cell wall synthesis. In addition, DENN has been shown to regulate glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

DENN has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. DENN is also readily soluble in organic solvents, which makes it easy to handle in the lab. However, DENN has some limitations for lab experiments. It is a toxic compound that requires careful handling and disposal. In addition, DENN has low water solubility, which limits its use in aqueous systems.

Future Directions

There are several future directions for the research on DENN. One potential direction is the development of new synthetic methods for DENN that can improve its yield and purity. Another direction is the investigation of the molecular targets and signaling pathways involved in the biological activity of DENN. Furthermore, the development of novel derivatives of DENN that exhibit improved pharmacological properties is an area of interest. Finally, the evaluation of the safety and efficacy of DENN in animal models and clinical trials is an important future direction for the development of DENN as a therapeutic agent.
Conclusion:
In conclusion, DENN is a unique compound that has shown great potential in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on DENN is needed to fully understand its biological activity and potential therapeutic applications.

Scientific Research Applications

DENN has been extensively studied for its biological and pharmacological properties. It has been reported to exhibit anticancer, antimicrobial, antifungal, and antiviral activities. DENN has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.